Cas no 7250-59-1 (2,3,5,7-tetramethyl-1-oxidoquinoxalin-1-ium)

• Product Name: 2,3,5,7-tetramethyl-1-oxidoquinoxalin-1-ium
• CAS No: 7250-59-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 977234
• PubChem ID: 24183780
• Update Time: 2025-04-19

2,3,5,7-tetramethyl-1-oxidoquinoxalin-1-ium Chemical and Physical Properties

Names and Identifiers

• 2,3,5,7-tetramethyl-1-oxidoquinoxalin-1-ium
• NSC30108
• NSC-30108
• DTXSID50636737
• 7250-59-1
• 2,3,5,7-Tetramethyl-1-oxo-1lambda~5~-quinoxaline

• Inchi： 1S/C12H14N2O/c1-7-5-8(2)12-11(6-7)14(15)10(4)9(3)13-12/h5-6H,1-4H3
• InChI Key： NOZSHBFIBYDCDS-UHFFFAOYSA-N
• SMILES： [O-][N+]1C(C)=C(C)N=C2C(C)=CC(C)=CC=12

Computed Properties

• Exact Mass: 202.11072
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4A^2
• XLogP3: 1.7

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 39.83
• LogP: 2.89690